N-(3,5-dimethylphenyl)-2-(7H-purin-6-ylsulfanyl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-(7H-purin-6-ylsulfanyl)acetamide
• InChI: InChI=1S/C15H15N5OS/c1-9-3-10(2)5-11(4-9)20-12(21)6-22-15-13-14(17-7-16-13)18-8-19-15/h3-5,7-8H,6H2,1-2H3,(H,20,21)(H,16,17,18,19)
• InChI Key: ZHHCPSRLAIDOKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NC=NC3=C2NC=N3)C
• Molecular Formula: C15H15N5OS
• Molecular Weight: 313.4 g/mol

Description

N-(3,5-dimethylphenyl)-2-(7H-purin-6-ylsulfanyl)acetamide is a chemical compound that has gained significant interest in the scientific community due to its potential application in various fields, including medicinal chemistry, biochemistry, and drug discovery.

Mechanism of Action

The exact mechanism of action of N-(3,5-dimethylphenyl)-2-(7H-purin-6-ylsulfanyl)acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways involved in the growth and proliferation of cancer cells and viruses.
Biochemical and Physiological Effects:
Studies have shown that N-(3,5-dimethylphenyl)-2-(7H-purin-6-ylsulfanyl)acetamide has a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and modulate the immune system. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,5-dimethylphenyl)-2-(7H-purin-6-ylsulfanyl)acetamide is its potential as a drug candidate for the treatment of various diseases. It is also relatively easy and cost-effective to synthesize, making it an attractive option for researchers. However, one of the limitations is its potential toxicity and side effects, which need to be carefully evaluated in preclinical and clinical studies.

Future Directions

There are several potential future directions for research on N-(3,5-dimethylphenyl)-2-(7H-purin-6-ylsulfanyl)acetamide. These include further studies on its mechanism of action, optimization of its structure for improved efficacy and selectivity, and evaluation of its potential as a diagnostic tool. Additionally, more research is needed to evaluate its safety and toxicity in preclinical and clinical studies.

Synthesis Methods

The synthesis of N-(3,5-dimethylphenyl)-2-(7H-purin-6-ylsulfanyl)acetamide involves the reaction of 6-mercaptopurine with 3,5-dimethylphenylacetyl chloride in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2-(7H-purin-6-ylsulfanyl)acetamide has been extensively studied for its potential application in various fields of research. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of cancer, viral infections, and autoimmune diseases. It has also been studied for its potential use as a diagnostic tool for certain medical conditions.